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Compound of Interest

Compound Name: SB 216763

Cat. No.: B1680804 Get Quote

Technical Support Center: SB 216763
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using SB 216763.

Frequently Asked Questions (FAQs)
1. How should I prepare a stock solution of SB 216763 in DMSO?

To prepare a stock solution, dissolve SB 216763 in fresh, anhydrous DMSO.[1] Gently vortex or

sonicate to ensure complete dissolution. For example, to create a 25 mM stock solution from 5

mg of lyophilized powder, you would reconstitute it in 538.8 µl of DMSO.[2] It is recommended

to use freshly opened DMSO as it is hygroscopic and can absorb moisture, which may reduce

the solubility of SB 216763.[1]

2. What is the recommended storage condition for SB 216763 in DMSO solution?

To maintain the potency and stability of your SB 216763 DMSO stock solution, it is crucial to

store it correctly. Recommendations vary slightly among suppliers, but the general consensus

is to store it at low temperatures and in aliquots to prevent degradation from repeated freeze-

thaw cycles.[1][2]

3. How long is the SB 216763 DMSO stock solution stable under recommended storage

conditions?
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The stability of the stock solution depends on the storage temperature. For long-term storage,

-80°C is recommended, where it can be stable for up to a year.[1][3] For shorter-term storage,

-20°C is suitable, with stability ranging from one to six months.[1][3][4] It is best practice to use

the solution within 3 months when stored at -20°C to prevent loss of potency.[2]

4. Can I store my SB 216763 DMSO solution at room temperature?

One supplier suggests that the solid form can be stored at room temperature.[4] However, for

solutions in DMSO, storage at room temperature is not recommended as it can lead to

degradation.

5. Is SB 216763 light-sensitive?

Yes, it is recommended to protect the solid compound and its solutions from light.[4]
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Issue Possible Cause Recommended Solution

Precipitate observed in the

stock solution upon thawing.

1. The solution may not have

been fully equilibrated to room

temperature. 2. The solubility

limit may have been exceeded.

3. The DMSO may have

absorbed water, reducing

solubility.[1]

1. Warm the vial to room

temperature and vortex gently

to redissolve the compound. 2.

Ensure the concentration does

not exceed the solubility limit

(see solubility data below). 3.

Use fresh, anhydrous DMSO

for preparing stock solutions.

[1]

Inconsistent experimental

results.

1. Degradation of SB 216763

due to improper storage or

multiple freeze-thaw cycles. 2.

Inaccurate concentration of the

stock solution.

1. Prepare fresh stock

solutions from lyophilized

powder. Aliquot stock solutions

to minimize freeze-thaw

cycles.[1][2] 2. Verify the

concentration of your stock

solution.

Formation of a suspension

when diluting the DMSO stock

in aqueous media.

SB 216763 has lower solubility

in aqueous solutions. Higher

concentrations of the DMSO

stock can lead to precipitation

when diluted.[5][6]

1. Use a lower concentration of

the DMSO stock solution for

dilution. 2. Increase the

percentage of DMSO in the

final working solution, if the

experiment allows. 3. Prepare

the working solution fresh and

use it immediately.[3]

Data Presentation
Storage Conditions for SB 216763 in DMSO Solution
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Supplier -20°C Storage -80°C Storage
Key

Recommendations

Selleck Chemicals 1 month[1] 1 year[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Cell Signaling

Technology
Up to 3 months[2] -

Aliquot to avoid

multiple freeze/thaw

cycles. Store

desiccated.[2]

MedchemExpress 6 months[3] 1 year[3]

Use freshly prepared

in vivo working

solutions on the same

day.[3]

Hello Bio Up to 1 month[4] -

Prepare and use

solutions on the same

day if possible.[4]

Solubility of SB 216763 in DMSO
Supplier Reported Solubility

Selleck Chemicals 23 mg/mL (61.95 mM)[1]

Cell Signaling Technology 24 mg/mL[2]

R&D Systems 100 mM

Hello Bio 75 mM[4]

Tocris Bioscience 100 mM (37.12 mg/mL)

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of SB
216763
Materials:
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SB 216763 (lyophilized powder, MW: 371.22 g/mol )[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculate the required amount of DMSO. For 1 mg of SB 216763, you will need 269.38 µL of

DMSO to make a 10 mM stock solution.

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the

lyophilized SB 216763.

Vortex the solution gently until the powder is completely dissolved. If necessary, brief

sonication in a water bath can be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Visualizations
SB 216763 Signaling Pathway
SB 216763 is a potent and selective inhibitor of Glycogen Synthase Kinase 3 (GSK-3).[2] By

inhibiting GSK-3, SB 216763 prevents the phosphorylation and subsequent degradation of β-

catenin. This allows β-catenin to accumulate in the cytoplasm and translocate to the nucleus,

where it activates the TCF/LEF family of transcription factors, leading to the expression of Wnt

target genes.[7]
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Time-Point Analysis

Start:
Prepare fresh stock solution

of SB 216763 in DMSO

Aliquot into multiple tubes

Store aliquots under
different conditions

(e.g., -20°C, -80°C, RT, light/dark)

Time = 0
(Baseline Analysis) Time = 1 month Time = 3 months Time = n months

Analyze aliquot for:
- Purity (e.g., HPLC)

- Concentration (e.g., UV-Vis)
- Activity (e.g., in vitro assay)

 t0  t1  t2  tn

Compare results to Time 0

End:
Determine stability profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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